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Compound of Interest

Compound Name: Aminocarb

Cat. No.: B1665979

For immediate release

This technical guide provides a comprehensive overview of the solubility of aminocarb in water
and various organic solvents. Designed for researchers, scientists, and professionals in drug
development, this document compiles available quantitative and qualitative data, outlines
experimental methodologies for solubility determination, and visualizes key related pathways.

Core Data: Aminocarb Solubility

Aminocarb, a carbamate insecticide, exhibits distinct solubility characteristics that are crucial
for its formulation, application, and environmental fate. A solid understanding of its solubility is
paramount for developing effective delivery systems and for toxicological and environmental
impact assessments.

Quantitative and Qualitative Solubility Data

The solubility of aminocarb has been documented in various agueous and organic media.
While precise quantitative data for a wide range of organic solvents is not extensively available
in public literature, its general solubility profile has been characterized. The following table
summarizes the available data.
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. Temperature

Solvent Solvent Type Solubility °C) Source(s)
Water Aqueous 915 mg/L 20 [1]

0.09 g/100mL
Water Aqueous 20 [11[2]

(very poor)
Polar Organic ) N

Organic Soluble Not Specified [11[3114115]
Solvents
Aromatic ) Moderately -
Organic Not Specified [L1[31[4115]

Solvents Soluble
Acetonitrile Organic Stable in solution  Not Specified [6]
Benzene Organic Stable in solution  Not Specified [6]
95% Ethanol Organic Stable in solution  Not Specified [6]
n-Hexane Organic Stable in solution  Not Specified [6]
Toluene Organic Stable in solution  Not Specified [6]

Partially

decomposed
Acetone Organic over several Not Specified [6]

days in dilute

solution

Partially

decomposed
Carbon ) -

) Organic over several Not Specified [6]

Tetrachloride o

days in dilute

solution

Partially

decomposed
Chloroform Organic over several Not Specified [6]

days in dilute

solution
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Partially
decomposed
Methylene ) -~
i Organic over several Not Specified [6]
Chloride

days in dilute

solution

Experimental Protocols for Solubility Determination

While specific, detailed experimental protocols for determining the solubility of aminocarb are
not readily available in the cited literature, a generalized methodology based on standard
laboratory practices can be employed. The following outlines a typical workflow for determining
the solubility of a compound like aminocarb.

Generalized Shake-Flask Method for Solubility
Determination

This method is widely accepted for determining the equilibrium solubility of a compound in a
specific solvent.

1. Materials and Equipment:

e Aminocarb (analytical standard)

o Solvent of interest (e.g., water, ethanol, acetone)
e Glass vials with screw caps

o Orbital shaker or magnetic stirrer

o Constant temperature bath or incubator

e Syringe filters (e.g., 0.22 um PTFE)

e Analytical balance

e Volumetric flasks and pipettes
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High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or a UV-Vis spectrophotometer

. Procedure:

Preparation of Supersaturated Solution: Add an excess amount of aminocarb to a glass vial
containing a known volume of the solvent. The amount of aminocarb should be more than
what is expected to dissolve to ensure that a saturated solution is formed.

Equilibration: Tightly cap the vials and place them in a constant temperature bath on an
orbital shaker or with a magnetic stirrer. Allow the mixture to equilibrate for a set period (e.g.,
24-48 hours) to ensure that the dissolution equilibrium is reached. The temperature should
be precisely controlled and monitored.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the same
temperature to let the undissolved solid settle.

Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the supernatant using a
syringe. Immediately filter the aliquot through a syringe filter to remove any undissolved
particles. This step is critical to prevent overestimation of the solubility.

Dilution: Dilute the filtered saturated solution with the same solvent to a concentration that
falls within the linear range of the analytical method.

Quantification: Analyze the diluted solution using a validated analytical method, such as
HPLC-UV or UV-Vis spectrophotometry, to determine the concentration of aminocarb.

Calculation: Calculate the solubility of aminocarb in the solvent based on the measured
concentration and the dilution factor. The results are typically expressed in mg/L, g/100mL,
or mol/L.

. Validation:

Time to Equilibrium: To ensure that equilibrium has been reached, samples should be taken
at different time points (e.g., 24, 48, and 72 hours) until the measured concentration remains
constant.
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e Solid Phase Analysis: It is good practice to analyze the solid residue after the experiment
(e.g., by DSC or X-ray diffraction) to check for any changes in the crystalline form of the
compound.

Visualizations: Signaling Pathways and
Experimental Workflows

To further elucidate the context of aminocarb's application and analysis, the following
diagrams, generated using Graphviz, illustrate its mechanism of action and a typical
experimental workflow.

Experimental Workflow for Solubility Determination

Preparation Equilibration Sampling & Analysis Result

Add excess Aminocarb Agitate at constant Withdraw and filter Quantify concentration
to solvent H Seal vial %—»{ {emperature (24-48h) %—I—{ Allow solid to settle }—»’ supernatant H Dilute sample H (e.g., HPLC) — Calculate solubility

Click to download full resolution via product page

Caption: A generalized workflow for determining the solubility of aminocarb.
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Mechanism of Action: Acetylcholinesterase Inhibition by Aminocarb
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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